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Compound of Interest

Compound Name: Triazamate

Cat. No.: B018695 Get Quote

Introduction

Triazamate is a triazole insecticide used to control aphids in a variety of crops.[1]

Understanding the environmental fate of Triazamate, particularly its potential to move through

the soil profile and contaminate groundwater, is crucial for a comprehensive environmental risk

assessment. Soil column leaching studies are laboratory methods designed to simulate and

predict the mobility of pesticides and their degradation products in soil.[2][3] These studies

provide valuable data on the leachability of a compound, which can be compared to other

substances with known field behavior.[2]

This document provides a detailed protocol for conducting a soil column leaching study with

Triazamate, based on internationally recognized guidelines such as OECD 312 and OPPTS

835.1240.[4][5][6] It is intended for researchers, scientists, and professionals involved in drug

development and environmental safety assessment.

Physicochemical Properties of Triazamate

A substance's potential for leaching is influenced by its physical and chemical properties. Key

properties for Triazamate are summarized below.
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Property Value Reference

Molecular Formula C13H22N4O3S [1][7]

Molar Mass 314.4 g/mol [1][7]

Water Solubility 433 mg/L (at 25 °C) [7][8]

Vapor Pressure 1.6 x 10⁻⁴ Pa (at 25 °C) [7][8]

LogP (Octanol-Water Partition

Coefficient)
1.76 - 2.7 [7]

Aerobic Soil DT₅₀ (Half-life) 0.25 days (typical) [9]

Environmental Fate and Transformation

Triazamate is known to degrade in the environment. One of its major transformation products

is the metabolite MII ( CL 900056 ), also known as Triazamate acid.[10][11] Leaching studies

should ideally monitor both the parent compound and its significant metabolites.
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Preparation

Experiment

Analysis

1. Prepare and
Sieve Soil (<2mm)

2. Pack Soil into
30 cm Columns

3. Saturate Columns
and Equilibrate

4. Apply Triazamate
to Soil Surface

5. Leach with Artificial
Rain (48h)

6. Collect Leachate
Fractions

7. Section Soil
Column into Segments

8. Extract Analytes from
Soil and Leachate

9. Quantify Triazamate & MII
(e.g., HPLC-MS/MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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